Cas no 941915-48-6 (ethyl 4-(3,5-dimethylbenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(3,5-dimethylbenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• CAS No: 941915-48-6
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• CID: 5981636
• PubChem ID: 16802218
• Update Time: 2025-06-28

ethyl 4-(3,5-dimethylbenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3,5-dimethylbenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• ethyl 4-[(3,5-dimethylbenzoyl)amino]-6-oxo-1-phenylpyridazine-3-carboxylate
• F2332-0065
• AKOS024640126
• 941915-48-6

• Inchi： 1S/C22H21N3O4/c1-4-29-22(28)20-18(23-21(27)16-11-14(2)10-15(3)12-16)13-19(26)25(24-20)17-8-6-5-7-9-17/h5-13H,4H2,1-3H3,(H,23,27)
• InChI Key： LFZZFIPYECVDKY-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C=C1NC(=O)C1=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.1Ų

Additional information on ethyl 4-(3,5-dimethylbenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

Professional Introduction to Ethyl 4-(3,5-dimethylbenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS No. 941915-48-6)

Ethyl 4-(3,5-dimethylbenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate, with the CAS number 941915-48-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly its 4-(3,5-dimethylbenzamido) moiety and the presence of an ester group at the 3-position, make it a promising candidate for further investigation in drug discovery and development.

The< strong>Ethyl 4-(3,5-dimethylbenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate molecule exhibits a unique combination of functional groups that contribute to its chemical reactivity and biological potential. The benzamido group at the 4-position introduces a polar and basic character to the molecule, which can be exploited for interactions with biological targets such as enzymes and receptors. Additionally, the phenyl ring at the 1-position adds another layer of complexity, influencing both the electronic properties and the spatial arrangement of the molecule.

In recent years, there has been a growing interest in pyridazine derivatives due to their reported pharmacological activities. For instance, studies have shown that certain pyridazine compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The< strong>Ethyl 4-(3,5-dimethylbenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate, with its specific structural motif, is being explored for its potential therapeutic effects. Preliminary in vitro studies have suggested that this compound may interfere with key cellular processes by modulating enzyme activity or binding to specific receptors.

The synthesis of< strong>Ethyl 4-(3,5-dimethylbenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the benzamido group typically involves condensation reactions between an amine derivative and an appropriate carbonyl compound. The subsequent formation of the pyridazine ring is achieved through cyclization reactions under controlled temperatures and pressures. Finally, the esterification step at the 3-position completes the molecular structure.

The< strong>Ethyl 4-(3,5-dimethylbenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate has been characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These analytical methods provide detailed information about the molecular structure and purity of the compound. NMR spectroscopy is particularly useful for determining the connectivity of atoms within the molecule, while IR spectroscopy helps identify functional groups present in the compound.

The pharmacological evaluation of< strong>Ethyl 4-(3,5-dimethylbenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with various biological targets such as enzymes and receptors. These studies have revealed that this compound exhibits moderate affinity for certain enzymes involved in inflammation and cancer progression. In vivo studies have further supported these findings by demonstrating potential therapeutic effects in animal models of inflammation and cancer.

The< strong>Ethyl 4-(3,5-dimethylbenzamido)-6-o x o -1 -phen y l -1 ,6 -dih y dro p y rid az ine -3 -carbox y l ate is also being investigated for its potential as a lead compound in drug discovery programs. By modifying specific functional groups within its structure, researchers aim to enhance its potency and selectivity for target enzymes or receptors. This approach involves systematic screening of analogs to identify more effective derivatives with improved pharmacological profiles.

The development of< strong>Ethyl 4-(3 ,5 -dimethylbenzam ido ) -6 -ox o -1 -phen y l -1 ,6 -dih y dro p y rid az ine -3 -carbox y l ate as a pharmaceutical agent is still in its early stages; however , preliminary findings are encouraging . Further research is needed to fully elucidate its mechanism of action , optimize its chemical structure , and evaluate its safety profile . Collaborative efforts between academic researchers , pharmaceutical companies , and regulatory agencies will be essential to bring this compound from bench research to clinical application.

In conclusion ,< strong>Ethyl 4-(3 ,5 -dimethylbenzam ido ) -6 -ox o -1 -phen y l -1 ,6 -dih y dro p y rid az ine -3 -carbox y l ate ( CAS No . 941915−48−6 ) represents a promising candidate for therapeutic intervention in various diseases . Its unique structural features , combined with preliminary pharmacological findings , make it an attractive target for further investigation . As research continues to advance our understanding of this compound , it holds great potential for contributing to novel treatments in medicine .